Cas no 159802-42-3 (2-chloro-4-ethenyl-1-nitrobenzene)

• Product Name: 2-chloro-4-ethenyl-1-nitrobenzene
• CAS No: 159802-42-3
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 6540564
• PubChem ID: 118269041
• Update Time: 2025-07-22

2-chloro-4-ethenyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-ethenyl-1-nitrobenzene
• EN300-1997269
• 3-chloro-4-nitrostyrene
• 159802-42-3
• SCHEMBL16954832

• Inchi： 1S/C8H6ClNO2/c1-2-6-3-4-8(10(11)12)7(9)5-6/h2-5H,1H2
• InChI Key： AVFMUXPDCUANHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-chloro-4-ethenyl-1-nitrobenzene

Introduction to 2-chloro-4-ethenyl-1-nitrobenzene (CAS No. 159802-42-3)

2-chloro-4-ethenyl-1-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 159802-42-3, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a nitro group and a vinyl substituent on a chlorobenzene core, has garnered attention due to its versatile reactivity and potential applications in the development of novel chemical entities.

The structural framework of 2-chloro-4-ethenyl-1-nitrobenzene consists of a benzene ring substituted with a chlorine atom at the 2-position and an ethenyl group at the 4-position, with a nitro group attached to the 1-position. This particular arrangement imparts unique electronic and steric properties, making it a valuable building block for further functionalization. The presence of both electron-withdrawing (nitro) and electron-donating (vinyl) groups creates a delicate balance that influences its chemical behavior, enabling diverse synthetic pathways.

In recent years, 2-chloro-4-ethenyl-1-nitrobenzene has been explored in various research endeavors, particularly in the synthesis of pharmacologically active compounds. Its nitro group can be reduced to an amine, providing access to aminobenzene derivatives that are prevalent in medicinal chemistry. Additionally, the vinyl moiety allows for polymerization or coupling reactions, opening avenues for materials science applications.

One of the most compelling aspects of 2-chloro-4-ethenyl-1-nitrobenzene is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity by serving as substrates or inhibitors. The nitro group's ability to engage in redox reactions further enhances its utility in drug design, enabling the creation of prodrugs that release active species under specific biological conditions.

The synthesis of 2-chloro-4-ethenyl-1-nitrobenzene typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include chlorination of nitrobenzenes followed by vinylation at the desired position. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, allowing for scalable production. The growing interest in green chemistry has also prompted investigations into environmentally friendly synthetic protocols for this compound, emphasizing minimal waste generation and energy consumption.

From a mechanistic standpoint, 2-chloro-4-ethenyl-1-nitrobenzene exhibits interesting reactivity patterns that have been subjects of detailed study. The nitro group not only participates in traditional electrophilic aromatic substitution but also engages in metal-catalyzed cross-coupling reactions when appropriately activated. The vinyl group, on the other hand, can undergo addition reactions or serve as a handle for further functionalization via palladium-catalyzed transformations. These characteristics make it a versatile scaffold for constructing complex molecular architectures.

In industrial applications, 2-chloro-4-ethenyl-1-nitrobenzene is valued for its role in producing specialty chemicals and fine intermediates. Its derivatives are utilized in the manufacture of dyes, agrochemicals, and advanced materials. The precision with which it can be functionalized makes it particularly useful in scenarios where specific regioisomers are required. As demand for high-purity compounds grows across industries, the significance of efficient synthetic routes for 2-chloro-4-ethenyl-1-nitrobenzene continues to rise.

The future prospects for 2-chloro-4-ethenyl-1-nitrobenzene are promising, driven by ongoing research into its applications and synthetic methodologies. Innovations in computational chemistry are enabling researchers to predict and optimize reaction outcomes more accurately, reducing experimental trial-and-error. Additionally, collaborations between academia and industry are fostering the development of novel derivatives with tailored properties for specific uses.

In conclusion,2-chloro-4-ethenyl-1-nitrobenzene (CAS No. 159802-42-3) represents a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity profile make it indispensable in pharmaceutical research and industrial applications alike. As scientific understanding advances and new technologies emerge,2-chloro-4 ethenyl 1 nitrobenzene will undoubtedly continue to play a pivotal role in shaping the future of organic chemistry and related disciplines.